Cas no 7699-64-1 (1,1,4,4-Tetramethylpiperazine-1,4-diium;chloride)

1,1,4,4-Tetramethylpiperazine-1,4-diium;chloride structure
7699-64-1 structure
Product Name:1,1,4,4-Tetramethylpiperazine-1,4-diium;chloride
CAS No:7699-64-1
MF:C8H20ClN2
MW:179.710801124573
CID:983092
PubChem ID:54606313
Update Time:2025-04-20

1,1,4,4-Tetramethylpiperazine-1,4-diium;chloride Chemical and Physical Properties

Names and Identifiers

    • 93 HC; 1,1,4,4-tetramethylpiperazinediium dibromide; N,N,N',N'-tetramethylpiperazinium chloride; 1,1,4,4-Tetramethylpiperazinium dibromide; 1,1,4,4-tetramethylpiperazinium dichloride; N,N,N',N'-tetramethylpiperazonium dibromide; Piperazinium, 1,1,4,4-tetramethyl-, dibromide; AC1Q1R45; KST-1B2777; 1,1,4,4-tetramethylpiperazinium dibromide; 1,1,4,4-tetramethyl-piperazinediium, dichloride; 1,1,4,4-tetramethylpiperazonium dibromide; N,N,N'N
    • NSC-126135
    • NSC126135
    • 7699-64-1
    • 1,1,4,4-Tetramethylpiperazine-1,4-diium;chloride
    • Inchi: 1S/C8H20N2.ClH/c1-9(2)5-7-10(3,4)8-6-9;/h5-8H2,1-4H3;1H/q+2;/p-1
    • InChI Key: OFYVCZNMGVWIGK-UHFFFAOYSA-M
    • SMILES: [Cl-].[N+]1(C)(C)CC[N+](C)(C)CC1

Computed Properties

  • Exact Mass: 179.13200
  • Monoisotopic Mass: 179.1315013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 99.2
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: -2.92560

1,1,4,4-Tetramethylpiperazine-1,4-diium;chloride Related Literature

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